4-Fluoro-2-(furan-3-yl)benzonitrile

• Molecular Formula: C11H6FNO
• Molecular Weight: 187.17 g/mol
• IUPAC Name: 4-fluoro-2-(furan-3-yl)benzonitrile
• InChI: InChI=1S/C11H6FNO/c12-10-2-1-8(6-13)11(5-10)9-3-4-14-7-9/h1-5,7H
• InChI Key: XMPABKBOAQNVRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=COC=C2)C#N

Description

4-Fluoro-2-(furan-3-yl)benzonitrile is a useful research compound. Its molecular formula is C11H6FNO and its molecular weight is 187.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the same procedure used for AUP01158-1, AUP01162-1 was prepared from 2-bromo-4-fluorobenzonitrile (5.0 g, 25.0 mmol), furan-3-ylboronic acid (3.36 g, 30.0), Pd2(dba)3 (100 mg), 1,2-dimethoxyethane (25 mL) and 2M Na2CO3 (40 mL). The crude was purified by Combi flash chromatography (24 g column, 8 g silica, gradient of eluent from PE to PE/EtOac 9/1) to give the title compound as a light yellow solid. This solid had to be purified an ultimate time by drying under vacuum at 60° C. for 3 days. Finally, pure expected compound was obtained as an off white solid in 32% yield (1.47 g); mp 42-68° C. (dec.); 1H NMR (270 MHz, CDCl3) δ 6.81 (1H, d, J=2.0 Hz, ArH), 7.07 (1H, td, J=2.5 and 8.0 Hz, ArH), 7.24 (1H, dd, J=2.5 and 8.7 Hz, ArH), 7.52-7.55 (1H, m, Add), 7.72 (1H, dd, J=5.8 and 8.7 Hz, ArH), 8.06 (1H, s, ArH); HRMS (ESI) calcd. for C11H7FNO (M+H)+188.0506. found 188.0513.